1-[3-(ethoxymethyl)-1-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]cyclopropanecarboxamide

• IUPAC Name: 1-[5-(ethoxymethyl)-2-(4-methoxyphenyl)-1,2,4-triazol-3-yl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C16H20N4O3/c1-3-23-10-13-18-15(16(8-9-16)14(17)21)20(19-13)11-4-6-12(22-2)7-5-11/h4-7H,3,8-10H2,1-2H3,(H2,17,21)
• InChI Key: LPJDJUZXDVUDSE-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NN(C(=N1)C2(CC2)C(=O)N)C3=CC=C(C=C3)OC
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-[3-(ethoxymethyl)-1-(4-methoxyphenyl)-1H-1,2,4-triazol-5-yl]cyclopropanecarboxamide often involves complex multi-step processes. For instance, one method involves the condensation of specific carbonyl compounds with amines, followed by cyclization and functional group transformations. The use of "click chemistry" to synthesize fully substituted 1,2,3-triazoles is highlighted by Chen et al. (2010), showcasing an efficient route to similar structures (Chen, Liu, & Chen, 2010).

Molecular Structure Analysis

The molecular structure of compounds in this class is often elucidated using crystallography and spectroscopic methods. For example, Yao et al. (2022) detailed the crystal structure and DFT study of a triazoline-quinazolinone compound, providing insights into the molecular geometry, electronic structure, and potential reactivity patterns of similar compounds (Yao et al., 2022).

Chemical Reactions and Properties

The chemical reactivity of such compounds includes their participation in cycloaddition reactions, as well as their potential as intermediates in the synthesis of more complex molecules. Baggi et al. (1995) explored cycloaddition reactions involving isothiazole dioxides, leading to triarylpyrroles, demonstrating the versatility of related structures in synthetic chemistry (Baggi, Clerici, Gelmi, & Mottadelli, 1995).